molecular formula C12H14F3N5 B8356241 N-({1-[4-(Trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methyl)-2-propanamine

N-({1-[4-(Trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methyl)-2-propanamine

Cat. No.: B8356241
M. Wt: 285.27 g/mol
InChI Key: DBCYZNDZPCPFST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-({1-[4-(Trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methyl)-2-propanamine is a useful research compound. Its molecular formula is C12H14F3N5 and its molecular weight is 285.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14F3N5

Molecular Weight

285.27 g/mol

IUPAC Name

N-[[1-[4-(trifluoromethyl)phenyl]tetrazol-5-yl]methyl]propan-2-amine

InChI

InChI=1S/C12H14F3N5/c1-8(2)16-7-11-17-18-19-20(11)10-5-3-9(4-6-10)12(13,14)15/h3-6,8,16H,7H2,1-2H3

InChI Key

DBCYZNDZPCPFST-UHFFFAOYSA-N

Canonical SMILES

CC(C)NCC1=NN=NN1C2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (1-methylethyl)amine (0.077 mL, 0.900 mmol) and formaldehyde (35% aqueous) (0.067 mL, 0.9 mmol) in methanol (4 mL) was stirred at room temperature for 1.5 h before adding trimethylsilyl azide (0.155 mL, 1.170 mmol) and 4-(trifluoromethyl)phenyl isocyanide (200 mg, 1.170 mmol, Fluorochem, Old Glossop, UK). After stirring for 2 days the solution was concentrated in vacuo. The resulting residue was purified using MDAP. Fractions containing product were combined and concentrated in vacuo. The resulting solid was redissolved in MeOH and passed through a 5 g NH2 ion exchange column to give the title compound as a white solid (75 mg).
Quantity
0.077 mL
Type
reactant
Reaction Step One
Quantity
0.067 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0.155 mL
Type
reactant
Reaction Step Two
Quantity
200 mg
Type
reactant
Reaction Step Two

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